Cas no 2137816-83-0 (3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol)

• Product name: 3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol
• CAS No: 2137816-83-0
• MF: C₁₁H₁₂BrFN₄O
• MW: 315.141584396362
• CID: 5609086
• PubChem ID: 165487147

3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-{1-[(2-bromo-6-fluoropyridin-3-yl)methyl]-1H-1,2,3-triazol-4-yl}propan-1-ol
• EN300-840849
• 2137816-83-0
• 3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol

• Inchi： 1S/C11H12BrFN4O/c12-11-8(3-4-10(13)14-11)6-17-7-9(15-16-17)2-1-5-18/h3-4,7,18H,1-2,5-6H2
• InChI Key： GHUUSCDRIVZESQ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(N=1)F)CN1C=C(CCCO)N=N1

Computed Properties

• Exact Mass: 314.01785g/mol
• Monoisotopic Mass: 314.01785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.8Ų
• XLogP3: 1.6

Additional information on 3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol

Compound CAS No. 2137816-83-0: 3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol

The compound with CAS No. 2137816-83-0, known as 3-{1-(2-bromo-6-fluoropyridin-3-yl)methyl-1H-1,2,3-triazol-4-yl}propan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a triazole ring and a pyridine derivative, making it a unique candidate for advanced chemical applications.

Recent studies have highlighted the importance of triazole-containing compounds in the development of novel materials with enhanced mechanical and thermal properties. The presence of the triazole ring in this compound contributes to its stability and reactivity, making it a promising candidate for use in high-performance polymers and composites. Additionally, the pyridine derivative within the structure introduces electronic properties that can be tailored for specific applications in electronics and optoelectronics.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced catalytic methods. Researchers have reported successful syntheses using click chemistry approaches, which allow for precise control over the molecular architecture. The use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) has been particularly effective in constructing the triazole ring while maintaining the integrity of the pyridine moiety.

One of the most exciting developments involving this compound is its application in drug delivery systems. The hydroxyl group (-OH) present in the structure enables functionalization with various biomolecules, making it an ideal candidate for targeted drug delivery. Recent experiments have demonstrated its ability to encapsulate therapeutic agents while maintaining their bioavailability and minimizing side effects.

In addition to its role in pharmaceuticals, this compound has shown potential in agricultural chemistry. Its ability to act as a plant growth regulator has been explored in recent studies, where it was found to enhance crop yield under stress conditions such as drought and salinity. This property makes it a valuable addition to sustainable agriculture practices.

The structural versatility of this compound also extends to its use in catalysis. The triazole ring can act as a ligand for metal catalysts, enabling efficient transformations in organic synthesis. For instance, it has been employed as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high catalytic activity and selectivity.

Furthermore, the compound's electronic properties make it a strong candidate for use in organic electronics. The combination of the triazole ring and pyridine derivative allows for fine-tuning of electronic characteristics such as conductivity and charge transport properties. Recent research has focused on integrating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices, where it has shown promising performance metrics.

In conclusion, the compound with CAS No. 2137816-83